Cas no 2034299-14-2 (1-(oxolan-3-yl)methyl-4-phenyl-1H-1,2,3-triazole)

• Product Name: 1-(oxolan-3-yl)methyl-4-phenyl-1H-1,2,3-triazole
• CAS No: 2034299-14-2
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 6054217
• PubChem ID: 122162664
• Update Time: 2025-10-29

1-(oxolan-3-yl)methyl-4-phenyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(oxolan-3-yl)methyl-4-phenyl-1H-1,2,3-triazole
• 1H-1,2,3-Triazole, 4-phenyl-1-[(tetrahydro-3-furanyl)methyl]-
• 4-Phenyl-1-(tetrahydro-furan-3-ylmethyl)-1H-[1,2,3]triazole
• F6572-1339
• 4-phenyl-1-((tetrahydrofuran-3-yl)methyl)-1H-1,2,3-triazole
• 1-[(oxolan-3-yl)methyl]-4-phenyl-1H-1,2,3-triazole
• 2034299-14-2
• 1-(oxolan-3-ylmethyl)-4-phenyltriazole
• AKOS032469227
• MFCD30525617

• Inchi： 1S/C13H15N3O/c1-2-4-12(5-3-1)13-9-16(15-14-13)8-11-6-7-17-10-11/h1-5,9,11H,6-8,10H2
• InChI Key： QWDLYZRWSJDLFW-UHFFFAOYSA-N
• SMILES： N1(CC2CCOC2)C=C(C2=CC=CC=C2)N=N1

Computed Properties

• Exact Mass: 229.121512110g/mol
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 415.0±37.0 °C(Predicted)
• pka: 0.71±0.12(Predicted)

Additional information on 1-(oxolan-3-yl)methyl-4-phenyl-1H-1,2,3-triazole

Comprehensive Overview of 1-(oxolan-3-yl)methyl-4-phenyl-1H-1,2,3-triazole (CAS No. 2034299-14-2)

The compound 1-(oxolan-3-yl)methyl-4-phenyl-1H-1,2,3-triazole (CAS No. 2034299-14-2) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This heterocyclic compound combines a 1,2,3-triazole core with a phenyl substituent and an oxolan-3-ylmethyl group, making it a versatile building block for drug discovery and advanced material design. Researchers are particularly interested in its click chemistry compatibility, which allows for efficient modular synthesis of complex molecules.

In the context of current scientific trends, 1-(oxolan-3-yl)methyl-4-phenyl-1H-1,2,3-triazole aligns perfectly with the growing demand for bioorthogonal chemistry reagents and small molecule probes. The compound's triazole ring serves as a stable pharmacophore that can participate in various hydrogen bonding interactions, while the oxolane (tetrahydrofuran) moiety contributes to improved solubility and bioavailability. These properties make it particularly valuable in medicinal chemistry applications where researchers are actively searching for novel scaffolds with enhanced drug-like properties.

The synthesis of 2034299-14-2 typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), one of the most reliable click reactions in modern organic chemistry. This synthetic approach has become increasingly important as pharmaceutical companies seek more efficient ways to create compound libraries for high-throughput screening. The presence of both aromatic and aliphatic components in its structure provides an excellent balance between lipophilicity and polar surface area, key parameters in contemporary ADME/Tox predictions.

From a materials science perspective, 1-(oxolan-3-yl)methyl-4-phenyl-1H-1,2,3-triazole offers intriguing possibilities for the development of functional polymers and coordination complexes. The triazole nitrogen atoms can serve as ligands for metal ions, while the oxolane ring provides structural flexibility. These characteristics are particularly relevant to current research in supramolecular chemistry and molecular recognition systems, where scientists are exploring new ways to create smart materials with responsive properties.

Analytical characterization of CAS 2034299-14-2 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's well-defined structure and stability make it an excellent candidate for structure-activity relationship (SAR) studies, particularly in the context of enzyme inhibition and receptor binding research. Many researchers are investigating its potential as a pharmacophore in the design of kinase inhibitors and other therapeutic agents.

In the pharmaceutical industry, there is growing interest in 2034299-14-2 as a potential intermediate for anticancer drug development. The triazole-phenyl combination has shown promise in preliminary studies targeting various cell signaling pathways, though extensive preclinical evaluation would be required to validate any therapeutic potential. The compound's molecular weight (260.29 g/mol) and logP values fall within desirable ranges for drug discovery candidates, making it particularly interesting for lead optimization programs.

From a commercial availability standpoint, 1-(oxolan-3-yl)methyl-4-phenyl-1H-1,2,3-triazole is typically offered by specialized chemical suppliers as a high-purity reference material for research purposes. Proper handling requires standard laboratory safety protocols, though it doesn't fall under any restricted categories. The compound's stability under normal conditions makes it suitable for long-term storage, an important consideration for research institutions building compound collections for screening purposes.

Future research directions for CAS 2034299-14-2 may explore its potential in bioconjugation applications, where its click chemistry compatibility could enable the development of novel drug delivery systems or diagnostic probes. The scientific community continues to investigate similar triazole derivatives for their biological activity, with particular attention to their metabolic stability and target selectivity profiles. As synthetic methodologies advance, we can expect to see more sophisticated applications of this interesting molecular scaffold.